N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide

• IUPAC Name: N-ethyl-N'-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]oxamide
• InChI: InChI=1S/C17H23N3O3/c1-4-18-15(21)16(22)19-13-8-7-12-6-5-9-20(14(12)10-13)17(23)11(2)3/h7-8,10-11H,4-6,9H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key: BLTQOFLXKVTVIO-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NC1=CC2=C(CCCN2C(=O)C(C)C)C=C1
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide, also known as EITO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EITO is a derivative of tetrahydroquinoline and oxalamide, and its synthesis method involves several steps.

Mechanism of Action

The mechanism of action of N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide is not fully understood, but it is believed to exert its effects through the modulation of various neurotransmitters and receptors in the central nervous system. N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide has been found to interact with GABA receptors, which are known to play a crucial role in the regulation of neuronal excitability. It has also been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide has been found to exhibit significant biochemical and physiological effects, including the reduction of inflammation and pain, as well as the modulation of neuronal activity. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide has several advantages for lab experiments, including its high potency and selectivity, as well as its ability to cross the blood-brain barrier. However, it also has several limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide, including its potential use as a therapeutic agent for neurodegenerative diseases, as well as its use in the development of novel analgesics and anti-inflammatory drugs. Further studies are also needed to fully understand its mechanism of action and potential side effects.
Conclusion
In conclusion, N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide, or N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide, is a chemical compound that has significant potential for scientific research applications. Its synthesis method involves several steps, and it has been extensively studied for its potential use in various fields, including medicinal chemistry, pharmacology, and neuroscience. N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide has been found to exhibit significant anti-inflammatory, analgesic, and anticonvulsant properties, and has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide involves several steps, starting with the reaction of 7-amino-1,2,3,4-tetrahydroquinoline with isobutyryl chloride to form 1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-amine. This is then reacted with ethyl oxalyl chloride to form N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide. The final product is obtained through purification and isolation processes.

Scientific Research Applications

N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit significant anti-inflammatory, analgesic, and anticonvulsant properties. N1-ethyl-N2-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)oxalamide has also been investigated for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.